![molecular formula C17H16Cl2N2O5S B4281045 5-[(4-{[(3,4-dichlorophenyl)amino]sulfonyl}phenyl)amino]-5-oxopentanoic acid](/img/structure/B4281045.png)
5-[(4-{[(3,4-dichlorophenyl)amino]sulfonyl}phenyl)amino]-5-oxopentanoic acid
Overview
Description
5-[(4-{[(3,4-dichlorophenyl)amino]sulfonyl}phenyl)amino]-5-oxopentanoic acid, commonly known as DAPT, is a small molecule inhibitor that is widely used in scientific research. It is a potent inhibitor of gamma-secretase, an enzyme that plays a crucial role in the development of Alzheimer's disease. DAPT has been extensively studied for its ability to block the Notch signaling pathway, which is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
DAPT works by inhibiting the activity of gamma-secretase, an enzyme that is involved in the cleavage of the Notch receptor. This cleavage is necessary for the activation of the Notch signaling pathway, which plays a crucial role in a variety of cellular processes. By inhibiting gamma-secretase, DAPT blocks the activation of the Notch signaling pathway, which leads to a variety of cellular effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of beta-amyloid plaque accumulation.
Biochemical and Physiological Effects:
DAPT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and survival in a variety of cancer cell lines, including breast cancer, prostate cancer, and pancreatic cancer. In addition, DAPT has been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells. DAPT has also been shown to reduce the accumulation of beta-amyloid plaques in the brain, which is a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
DAPT has several advantages in laboratory experiments. It is a small molecule inhibitor that is easy to synthesize and has a high degree of specificity for gamma-secretase. DAPT is also relatively inexpensive compared to other inhibitors, which makes it an attractive option for researchers. However, DAPT does have some limitations in laboratory experiments. It has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its inhibitory effects. In addition, DAPT can have off-target effects, which can lead to unintended consequences in experiments.
Future Directions
There are several future directions for research on DAPT. One area of interest is the development of more potent and selective inhibitors of gamma-secretase. Another area of interest is the development of new therapies for Alzheimer's disease that target the Notch signaling pathway. In addition, there is interest in exploring the potential of DAPT as a therapeutic agent for other diseases, such as cancer and cardiovascular disease. Finally, there is interest in exploring the potential of DAPT as a tool for studying the Notch signaling pathway and its role in cellular processes.
Scientific Research Applications
DAPT has been extensively studied for its ability to inhibit the Notch signaling pathway. This pathway plays a crucial role in the development of a variety of diseases, including cancer, Alzheimer's disease, and cardiovascular disease. DAPT has been shown to be effective in blocking the proliferation and survival of cancer cells, as well as in inducing apoptosis in cancer cells. In addition, DAPT has been shown to be effective in reducing the accumulation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease.
properties
IUPAC Name |
5-[4-[(3,4-dichlorophenyl)sulfamoyl]anilino]-5-oxopentanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O5S/c18-14-9-6-12(10-15(14)19)21-27(25,26)13-7-4-11(5-8-13)20-16(22)2-1-3-17(23)24/h4-10,21H,1-3H2,(H,20,22)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXNBFYZQFYAUFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCCC(=O)O)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.